2,2-Dichloro-N-(3-ethynylphenyl) Acetamide

• Molecular Formula: C10H7Cl2NO
• Molecular Weight: 228.07 g/mol
• IUPAC Name: 2,2-dichloro-N-(3-ethynylphenyl)acetamide
• InChI: InChI=1S/C10H7Cl2NO/c1-2-7-4-3-5-8(6-7)13-10(14)9(11)12/h1,3-6,9H,(H,13,14)
• InChI Key: LAGAAAJXCBASOQ-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CC=C1)NC(=O)C(Cl)Cl

Description

2,2-Dichloro-N-(3-ethynylphenyl) Acetamide is a useful research compound. Its molecular formula is C10H7Cl2NO and its molecular weight is 228.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Ethynylaniline (2.61 g, 22.3 mmol) was dissolved in anhydrous dichloromethane (20 mL) with triethylamine (3.1 mL, 22.3 mmol). The mixture was cooled in an ice-bath under nitrogen, then a solution of dichloroacetyl chloride (2.21 mL, 23 mmol) in anhydrous dichloromethane (20 mL) was added dropwise. After the addition was completed the ice-bath was removed and the mixture was stirred at room temperature for 2 h. The reaction mixture was then washed successively with water, 10% hydrochloric acid and saturated sodium bicarbonate solution. The organic solution was dried over anhydrous sodium sulfate, filtered and concentrated under reduced pressure to give the title compound as a beige solid (m.p. 99–100° C.). NMR (300 MHz, CDCl3): 8.05 (broad s, 1H, NH), 7.69 (s, 1H), 7.62 (m, 1H), 7.33 (m, 2H), 6.04 (s, 1H), 3.10 ppm (s, 1H, acetylenic).